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Compound of Interest

Compound Name: SAHA-BPyne

Cat. No.: B610664

Proper handling and disposal of SAHA-BPyne are critical for maintaining a safe laboratory
environment and ensuring regulatory compliance. SAHA-BPyne, a derivative of
Suberoylanilide Hydroxamic Acid (SAHA), is utilized for profiling histone deacetylase (HDAC)
activities.[1][2] Due to the hazardous nature of its parent compound, SAHA, stringent disposal
protocols must be followed. SAHA is known to be harmful if swallowed, is suspected of causing
genetic defects, may damage fertility or an unborn child, and can cause organ damage through
prolonged exposure.[3][4] Furthermore, it is highly toxic to aquatic life with long-lasting effects.

[3]

Quantitative Data Summary

For quick reference, the key quantitative properties of SAHA-BPyne and its parent compound,
SAHA, are summarized in the table below.
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Property SAHA-BPyne SAHA (Vorinostat)
CAS Number 930772-88-6 149647-78-9
Molecular Formula C27H31N30s C14H20N203
Molecular Weight 477.6 g/mol 264.3 g/mol
N DMSO: 5 mg/ml, Methanol: 5 DMSO: 20 mg/ml, DMF: 20
Solubility
mg/ml mg/ml
Storage Temperature -20°C -20°C
~3 UM for HDAC activity in Inhibits class I, II, and IV
ICso0 Value
HelLa cell nuclear lysates HDACSs at 50-200 nM

Data sourced from multiple references.

Detailed Disposal Protocol

The following step-by-step procedures are based on general best practices for laboratory
chemical waste. Note: Always consult and adhere to your institution's specific hazardous waste
disposal procedures and local regulations, as they may vary.

Waste Segregation and Collection

Proper segregation of waste streams is the foundational step in the disposal process.
o Examples: Contaminated gloves, pipette tips, paper towels, and microfuge tubes.
e Procedure:

o Collect all solid waste contaminated with SAHA-BPyne in a designated, leak-proof
hazardous waste container lined with a durable plastic bag.

o The container must be clearly labeled as "Hazardous Chemical Waste" and should specify
"Contains SAHA-BPyne".

o Keep the container sealed when not in use.
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o When the container is full, arrange for pickup by your institution's Environmental Health
and Safety (EHS) department or a licensed hazardous waste disposal service.

o Examples: Unused solutions of SAHA-BPyne, solvents used for rinsing contaminated
glassware.

e Procedure:

o Collect all liquid waste containing SAHA-BPyne in a dedicated, shatter-proof, and leak-
proof container. The container material must be compatible with the solvent used (e.qg.,
methanol or DMSO).

o Clearly label the container with "Hazardous Liquid Waste" and list all chemical
constituents, including "SAHA-BPyne" and the solvent(s).

o Store the liquid waste container in a secondary containment bin to prevent spills.
o Do not mix incompatible waste streams.

o Once the container is full, arrange for disposal through your institution's EHS-approved
hazardous waste stream.

o Examples: Contaminated needles, syringes, and glass Pasteur pipettes.
e Procedure:

o Place all sharps contaminated with SAHA-BPyne into a designated, puncture-proof
sharps container.

o The container must be labeled as "Hazardous Chemical Waste - Sharps" and indicate the
presence of "SAHA-BPyne".

o Once the sharps container is three-quarters full, seal it securely.

o Dispose of the sealed container through your institution's EHS-approved hazardous waste
stream.

Decontamination of Glassware
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e Procedure:

o Rinse glassware that has come into contact with SAHA-BPyne with a suitable solvent
(e.g., methanol or ethanol) to remove the compound.

o Collect the initial rinsate as hazardous liquid waste.

o Subsequent rinses with detergent and water can typically be disposed of down the drain,
but confirm this with your institutional guidelines.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of waste
generated from experiments involving SAHA-BPyne.
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Waste Generation Point
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Caption: Workflow for the proper segregation and disposal of SAHA-BPyne waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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